N-(3-chloro-4-methylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-5-ethoxy-1-methyl-4-oxopyridine-2-carboxamide
• InChI: InChI=1S/C16H17ClN2O3/c1-4-22-15-9-19(3)13(8-14(15)20)16(21)18-11-6-5-10(2)12(17)7-11/h5-9H,4H2,1-3H3,(H,18,21)
• InChI Key: WXQFGNDVVJMLFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(C(=CC1=O)C(=O)NC2=CC(=C(C=C2)C)Cl)C
• Molecular Formula: C16H17ClN2O3
• Molecular Weight: 320.77 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy to determine the structure of the compound.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis and Characterization

• Characterization : The compound (C~21~H~16~ClN~3~O~4~) is characterized by single-crystal X-ray diffraction (XRD), infrared spectroscopy (IR), proton nuclear magnetic resonance (1H NMR), and carbon-13 nuclear magnetic resonance (13C NMR) studies. In the crystal, molecules are linked by N–H⋯O and C–H⋯O hydrogen bonds, forming a layer structure parallel to the bc plane. .

Heterocyclic Chemistry and Drug Discovery

• Heterocyclic Compounds : F5317-0637 belongs to the heterocyclic class, which plays a pivotal role in organic chemistry research. These compounds often occur in natural products, pharmaceuticals, and biologically active molecules. .
• Drug Discovery : Oxazine derivatives are under investigation as potential new drugs. .

Amides and Their Versatility

• Amides : F5317-0637 contains the functional group –CONH~2~. Amides are versatile molecules with diverse chemical and biological properties. They form through the condensation reaction of a carboxylic acid with an amine, eliminating a water molecule. .

Biological Activities and Beyond

• Collagen Fibril Organization : Lumican (LUM), a related protein, regulates collagen fibril organization. .
• Corneal Transparency : Lumican, a major keratan sulfate proteoglycan in the cornea, contributes to transparency. .
• Epithelial Cell Migration and Tissue Repair : Lumican affects cell migration and tissue repair. .

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and environmental impact.

Future Directions

This would involve discussing potential future research directions, such as new synthetic routes, potential applications, and areas where further study is needed.